Cas no 1227494-44-1 (3-Bromomethyl-6-hydroxy-5-(pyridin-3-yl)pyridine)

• Product Name: 3-Bromomethyl-6-hydroxy-5-(pyridin-3-yl)pyridine
• CAS No: 1227494-44-1
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 4921275
• Update Time: 2025-10-30

3-Bromomethyl-6-hydroxy-5-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromomethyl-6-hydroxy-5-(pyridin-3-yl)pyridine
• 3-Bromomethyl-6-hydroxy-5-(pyridin-3-yl)pyridine

• Inchi： 1S/C11H9BrN2O/c12-5-8-4-10(11(15)14-6-8)9-2-1-3-13-7-9/h1-4,6-7H,5H2,(H,14,15)
• InChI Key： FLQAHPJISVOLOU-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(C2C=NC=CC=2)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 0.9
• Topological Polar Surface Area: 42

Additional information on 3-Bromomethyl-6-hydroxy-5-(pyridin-3-yl)pyridine

3-Bromomethyl-6-Hydroxy-5-(Pyridin-3-Yl)Pyridine: A Comprehensive Overview

The compound 3-Bromomethyl-6-Hydroxy-5-(Pyridin-3-Yl)Pyridine, identified by the CAS number 1227494-44-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring system. The presence of a bromomethyl group at the 3-position, a hydroxyl group at the 6-position, and a pyridinyl substituent at the 5-position introduces unique electronic and steric properties that make it an interesting subject for research and development.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and organic synthesis. The pyridine ring system, in particular, is known for its aromatic stability and ability to participate in various chemical reactions. The substitution pattern of 3-Bromomethyl-6-Hydroxy-5-(Pyridin-3-Yl)Pyridine suggests that it could serve as a versatile building block in the construction of more complex molecular architectures. For instance, the bromomethyl group can act as an electrophilic site for nucleophilic substitution reactions, while the hydroxyl group can facilitate hydrogen bonding or serve as a site for further functionalization.

The integration of pyridinyl substituents into the molecule further enhances its electronic properties. Pyridine derivatives are widely used in medicinal chemistry due to their ability to modulate biological activities through π–π interactions and hydrogen bonding. Recent research has explored the potential of such compounds in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The presence of multiple functional groups in 3-Bromomethyl-6-Hydroxy-5-(Pyridin-3-Yl)Pyridine suggests that it could be tailored to target specific biological pathways or receptors.

In terms of synthesis, the construction of 3-Bromomethyl-6-Hydroxy-5-(Pyridin-3-Yl)Pyridine involves multi-step organic reactions. The incorporation of bromomethyl groups typically requires electrophilic substitution or coupling reactions, while the hydroxyl group can be introduced through oxidation or hydrolysis processes. The challenge lies in achieving high yields and maintaining the integrity of the pyridine ring during these transformations. Recent advancements in catalytic methods and green chemistry have provided new avenues for optimizing these synthetic pathways.

The application of computational chemistry tools has significantly enhanced our understanding of the properties of 3-Bromomethyl-6-Hydroxy-5-(Pyridin-3-Yl)Pyridine. Molecular modeling studies have revealed insights into its electronic structure, reactivity, and potential interactions with biological systems. These findings are crucial for guiding experimental efforts and predicting the behavior of this compound in different chemical environments.

In conclusion, 3-Bromomethyl-6-Hydroxy-5-(Pyridin-3-Yl)Pyridine represents a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structural features and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is likely to play a pivotal role in shaping new therapeutic strategies and chemical innovations.